3-benzyl-5-(2-hydroxybenzylidene)-4-thioxo-1,3-thiazolidin-2-one

• IUPAC Name: (5Z)-3-benzyl-5-[(2-hydroxyphenyl)methylidene]-4-sulfanylidene-1,3-thiazolidin-2-one
• InChI: InChI=1S/C17H13NO2S2/c19-14-9-5-4-8-13(14)10-15-16(21)18(17(20)22-15)11-12-6-2-1-3-7-12/h1-10,19H,11H2/b15-10-
• InChI Key: FCVZOFATQHVTGX-GDNBJRDFSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=S)C(=CC3=CC=CC=C3O)SC2=O
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=S)/C(=C/C3=CC=CC=C3O)/SC2=O
• Molecular Formula: C17H13NO2S2
• Molecular Weight: 327.4 g/mol

Description

3-benzyl-5-(2-hydroxybenzylidene)-4-thioxo-1,3-thiazolidin-2-one is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is a thiazolidinone derivative, which exhibits promising biological activities, making it an attractive candidate for drug development.

Scientific Research Applications

3-benzyl-5-(2-hydroxybenzylidene)-4-thioxo-1,3-thiazolidin-2-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and agriculture. The compound exhibits a wide range of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. These properties make it a promising candidate for drug development, particularly in the treatment of cancer and infectious diseases.

Mechanism of Action

The mechanism of action of 3-benzyl-5-(2-hydroxybenzylidene)-4-thioxo-1,3-thiazolidin-2-one is not fully understood. However, studies have shown that the compound exerts its biological activities through various mechanisms, including inhibition of enzymes, modulation of signaling pathways, and induction of apoptosis. The compound has been shown to inhibit the activity of enzymes such as tyrosinase, acetylcholinesterase, and xanthine oxidase, which are involved in various physiological processes.
Biochemical and Physiological Effects
3-benzyl-5-(2-hydroxybenzylidene)-4-thioxo-1,3-thiazolidin-2-one exhibits various biochemical and physiological effects, which make it a promising candidate for drug development. The compound has been shown to possess antioxidant properties, which can protect cells from oxidative stress and prevent cellular damage. Additionally, the compound exhibits anti-inflammatory properties, which can reduce inflammation and alleviate pain. The compound has also been shown to possess antimicrobial properties, which can inhibit the growth of various microorganisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-benzyl-5-(2-hydroxybenzylidene)-4-thioxo-1,3-thiazolidin-2-one for lab experiments is its ease of synthesis. The compound can be synthesized using a relatively simple method and yields a high purity product, making it suitable for large-scale production. However, one of the limitations of the compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 3-benzyl-5-(2-hydroxybenzylidene)-4-thioxo-1,3-thiazolidin-2-one. One of the potential areas of application is in the development of new drugs for the treatment of cancer and infectious diseases. The compound exhibits promising anticancer and antimicrobial properties, making it a potential candidate for drug development. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in other fields, such as agriculture and environmental science.
Conclusion
In conclusion, 3-benzyl-5-(2-hydroxybenzylidene)-4-thioxo-1,3-thiazolidin-2-one is a synthetic compound that exhibits a wide range of biological activities, making it a promising candidate for drug development. The compound can be synthesized using a relatively simple method and yields a high purity product, making it suitable for large-scale production. Further studies are needed to fully understand the mechanism of action of the compound and its potential applications in various fields.